Diethyl[3-(acetylamino)propyl]phosphonate

• CAS No.: 54008-28-5
• Molecular Formula: C9H20NO4P
• Molecular Weight: 237.23 g/mol
• IUPAC Name: N-(3-diethoxyphosphorylpropyl)acetamide
• InChI: InChI=1S/C9H20NO4P/c1-4-13-15(12,14-5-2)8-6-7-10-9(3)11/h4-8H2,1-3H3,(H,10,11)
• InChI Key: WPZMDVSNIXDARR-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCCNC(=O)C)OCC

Description

Diethyl[3-(acetylamino)propyl]phosphonate is a useful research compound. Its molecular formula is C9H20NO4P and its molecular weight is 237.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

97 g. of 3-aminopropanephosphonic acid diethyl ester is dissolved in 400 ml. of dry pyridine and 55 g. of acetic anhydride is added with stirring. The mixture is then boiled for 4 hours with refluxing and freed of the low-boiling components by evaporation in a light vacuum. Gaschromatographically pure N-acetyl-3-aminopropanephosphonic acid diethyl ester is obtained in a 96% yield by shortcut distillation in vacuo. It is a pale yellow, highly viscous oil with a boiling point of 166° to 160° C. (0.4 Torr).